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Compound of Interest

Compound Name:
2-[2-(2-

Chloroethoxy)ethoxy]ethanol

Cat. No.: B139825 Get Quote

Essential Safety and Handling Guide for 2-[2-(2-
Chloroethoxy)ethoxy]ethanol
This guide provides crucial safety and logistical information for the proper handling and

disposal of 2-[2-(2-Chloroethoxy)ethoxy]ethanol (CAS No. 5197-62-6). Adherence to these

procedures is vital for ensuring the safety of laboratory personnel and minimizing

environmental impact.

Chemical Safety Profile:

2-[2-(2-Chloroethoxy)ethoxy]ethanol is classified as a hazardous substance that can cause

skin, eye, and respiratory irritation.[1][2][3] It is also a combustible liquid.[4] Long-term or

repeated exposure may lead to cumulative health effects. Therefore, strict adherence to safety

protocols is mandatory.

Quantitative Data Summary
For quick reference, the following table summarizes key quantitative data for 2-[2-(2-
Chloroethoxy)ethoxy]ethanol.
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Property Value

Molecular Formula C6H13ClO3

Molecular Weight 168.62 g/mol

Appearance Clear, colorless liquid

Boiling Point 117 - 120 °C at 7 hPa

Flash Point 107 °C (224.6 °F) - closed cup

Density 1.16 g/cm³ at 25 °C

Personal Protective Equipment (PPE)
The following personal protective equipment is mandatory when handling 2-[2-(2-
Chloroethoxy)ethoxy]ethanol to prevent personal exposure.[1][5]

Eye and Face Protection: Wear tightly fitting safety goggles with side-shields or a face shield.

[1][5] Standard safety glasses are not sufficient.

Skin Protection:

Gloves: Chemical-resistant gloves, such as nitrile or PVC, are required.[6][5] Always

inspect gloves for integrity before use and avoid all skin contact when removing them.[6]

Protective Clothing: A lab coat, apron, or other impervious clothing must be worn to

prevent skin contact.[1][5]

Respiratory Protection: Handle this chemical in a well-ventilated area, preferably under a

chemical fume hood, to minimize vapor inhalation.[5] If exposure limits are exceeded or

irritation is experienced, a full-face respirator with an appropriate filter should be used.[1]

Experimental Protocol: Safe Handling and Disposal
This section outlines the step-by-step procedures for the safe handling and disposal of 2-[2-(2-
Chloroethoxy)ethoxy]ethanol.

1. Preparation and Handling:
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Before handling, ensure that an eyewash station and safety shower are readily accessible.[7]
Work in a well-ventilated area, such as a chemical fume hood.[5]
Avoid all personal contact with the chemical, including inhalation of vapors.[6]
Keep the container tightly closed when not in use.[1]
Store in a cool, dry, and well-ventilated area away from incompatible materials like strong
oxidizing agents and strong bases.
Do not allow clothing that is wet with the material to remain in contact with the skin.[6]

2. In Case of a Spill:

For minor spills, remove all ignition sources and clean up the spill immediately using an inert
absorbent material.[6]
For major spills, evacuate the area and alert emergency responders.[6]

3. First Aid Measures:

Eye Contact: Immediately flush the eyes with plenty of water for at least 15 minutes, making
sure to lift the upper and lower eyelids. Seek medical attention.[7]
Skin Contact: If skin contact occurs, immediately wash the affected area with soap and
plenty of water.[5] Remove any contaminated clothing.[5]
Inhalation: If inhaled, move the individual to fresh air.[5] If breathing becomes difficult,
administer oxygen and seek medical advice.[1][5]
Ingestion: Do not induce vomiting. Rinse the mouth with water and seek immediate medical
attention.[5]

4. Disposal Plan:

Dispose of the chemical and its container in accordance with all applicable local, state, and
federal regulations.[1]
Do not dispose of the chemical down the drain.[6]
Waste material should be handled as hazardous waste and disposed of at an approved
waste disposal facility.
If possible, consider recycling or reclamation for uncontaminated or unused material.[6]

Workflow for Safe Handling
The following diagram illustrates the logical workflow for safely handling 2-[2-(2-
Chloroethoxy)ethoxy]ethanol, from initial preparation to final disposal.
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Caption: Workflow for handling 2-[2-(2-Chloroethoxy)ethoxy]ethanol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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